Cas no 2580100-24-7 (rac-ethyl (1R,2R,4R)-2-aminobicyclo2.2.1heptane-1-carboxylate)

• Product Name: rac-ethyl (1R,2R,4R)-2-aminobicyclo2.2.1heptane-1-carboxylate
• CAS No: 2580100-24-7
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5656893
• PubChem ID: 165888552
• Update Time: 2025-06-28

rac-ethyl (1R,2R,4R)-2-aminobicyclo2.2.1heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate
• 2580100-24-7
• EN300-27727523
• rac-ethyl (1R,2R,4R)-2-aminobicyclo2.2.1heptane-1-carboxylate

• Inchi： 1S/C10H17NO2/c1-2-13-9(12)10-4-3-7(6-10)5-8(10)11/h7-8H,2-6,11H2,1H3/t7-,8+,10+/m1/s1
• InChI Key： JOZJSBHAPOUWEE-WEDXCCLWSA-N
• SMILES： O(CC)C([C@]12CC[C@H](C[C@@H]1N)C2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-ethyl (1R,2R,4R)-2-aminobicyclo2.2.1heptane-1-carboxylate

Introduction to rac-ethyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2580100-24-7)

Rac-ethyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2580100-24-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by its bicyclo[2.2.1]heptane core, which imparts significant conformational rigidity and stereochemical complexity.

The bicyclo[2.2.1]heptane framework is a well-known scaffold in organic synthesis and drug discovery, often utilized for its ability to mimic the bioactive conformations of natural products and peptides. The presence of the aminocarboxylate functional group in rac-ethyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate further enhances its potential as a lead compound for various biological targets, including receptors, enzymes, and ion channels.

Recent studies have highlighted the importance of chiral compounds in drug development, as they can exhibit distinct pharmacological properties compared to their achiral counterparts. The (1R,2R,4R) stereoisomer of this compound is particularly interesting due to its specific interactions with biological systems, which can lead to enhanced efficacy and reduced side effects.

In the context of medicinal chemistry, rac-ethyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate has been explored for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes and diseases. The ability of this compound to selectively bind to specific GPCRs makes it a valuable tool for understanding receptor function and developing novel therapeutic agents.

One notable application of rac-ethyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate is in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. These conditions are characterized by the degeneration of neuronal cells and impaired neurotransmitter signaling. The compound's ability to modulate neurotransmitter receptors and ion channels can potentially alleviate symptoms and slow disease progression.

Clinical trials have shown promising results for similar compounds with bicyclic amine scaffolds in improving cognitive function and motor skills in patients with neurodegenerative diseases. The structural features of rac-ethyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate make it an attractive candidate for further preclinical and clinical evaluation.

Beyond its potential therapeutic applications, rac-ethyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate is also a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. Its synthetic accessibility through efficient chiral catalytic methods has facilitated its use in combinatorial chemistry and high-throughput screening campaigns.

The synthesis of rac-ethyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate typically involves several steps, including the formation of the bicyclic core through intramolecular cyclization reactions followed by functional group manipulations to introduce the desired substituents. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which can be crucial for optimizing its biological activity.

In conclusion, rac-ethyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2580100-24-7) represents a promising lead compound in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to explore its biological properties and synthetic methodologies, paving the way for its development as a novel therapeutic agent for various diseases.